7-[(2-furylmethyl)amino]-2-(4-methoxyphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name and molecular formula. It contains a pyrazolo[1,5-a]pyrazin-4(5H)-one core, which is a bicyclic system containing a pyrazole ring fused with a pyrazine ring. The molecule also contains a 4-methoxyphenyl group and a furylmethylamino group attached to the core structure .Scientific Research Applications
Antimicrobial and Anticancer Potential
Research by Altalbawy (2013) highlights the synthesis of novel compounds, including derivatives related to the mentioned chemical structure, demonstrating significant antimicrobial properties. These findings suggest potential applications in developing new antimicrobial agents. Furthermore, Hassan et al. (2014) have explored derivatives for cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential anticancer applications. These studies underscore the compound's relevance in pharmaceutical research aimed at identifying new therapeutic agents with antimicrobial and anticancer efficacy (Altalbawy, 2013); (Hassan, Ashraf S., Hafez, T., & Osman, Souad A., 2014).
Chemical Synthesis and Characterization
The synthesis of related pyranopyrazoles and their potential as organocatalysts in chemical reactions have been documented by Zolfigol et al. (2013), who developed an efficient method for preparing such compounds under green, simple conditions. This research highlights the compound's versatility and potential applications in green chemistry and catalysis (Zolfigol, M. et al., 2013).
Corrosion Inhibition
Yadav et al. (2016) investigated pyranopyrazole derivatives for their role in corrosion inhibition of mild steel in acidic solutions, revealing high inhibition efficiency. This suggests potential industrial applications in protecting metals from corrosion, showcasing the compound's utility beyond pharmaceuticals (Yadav, M. et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
7-(furan-2-ylmethylamino)-2-(4-methoxyphenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c1-24-13-6-4-12(5-7-13)15-9-16-18(23)20-11-17(22(16)21-15)19-10-14-3-2-8-25-14/h2-9,17,19H,10-11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVEJGDANVFNFRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(CNC(=O)C3=C2)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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